Cas no 946223-32-1 (N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-3,4-diethoxybenzamide)

• Product Name: N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-3,4-diethoxybenzamide
• CAS No: 946223-32-1
• MF: C₁₉H₂₁N₃O₄S
• MW: 387.452743291855
• CID: 6403968
• PubChem ID: 16933589
• Update Time: 2025-10-29

N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-3,4-diethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-3,4-diethoxybenzamide
• Benzamide, N-(3,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)-3,4-diethoxy-
• AKOS024646658
• 946223-32-1
• N-{3,7-dimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}-3,4-diethoxybenzamide
• F2397-0189
• N-(3,7-dimethyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)-3,4-diethoxybenzamide
• N-(3,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)-3,4-diethoxybenzamide

• Inchi： 1S/C19H21N3O4S/c1-5-25-14-8-7-13(9-15(14)26-6-2)17(23)21-16-12(4)20-19-22(18(16)24)11(3)10-27-19/h7-10H,5-6H2,1-4H3,(H,21,23)
• InChI Key： OTVIAAICCSDMTN-UHFFFAOYSA-N
• SMILES： S1C=C(C)N2C1=NC(C)=C(C2=O)NC(C1=CC=C(C(=C1)OCC)OCC)=O

Computed Properties

• Exact Mass: 387.12527733g/mol
• Monoisotopic Mass: 387.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: 9.03±0.40(Predicted)

Additional information on N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-3,4-diethoxybenzamide

N-{3,7-Dimethyl-5-Oxo-5H-1,3Thiazolo[3,2-A]Pyrimidin-6-Yl}-3,4-Diethoxybenzamide: A Comprehensive Overview

N-{3,7-Dimethyl-5-Oxo-5H-1,3Thiazolo[3,2-A]Pyrimidin-6-Yl}-3,4-Diethoxybenzamide, with the CAS registry number 946223-32-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzamides and features a unique structure that combines a thiazolopyrimidine ring system with a diethoxy-substituted benzene ring. The molecule's structural complexity suggests potential applications in drug development, particularly in targeting specific biological pathways or enzymes.

The synthesis of this compound involves a multi-step process that typically includes the preparation of intermediate thiazolopyrimidine derivatives followed by their coupling with the appropriate benzamide moiety. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of such compounds, ensuring higher yields and better purity. The use of microwave-assisted synthesis and catalytic systems has further streamlined the production process, making it more efficient and scalable for potential industrial applications.

One of the most intriguing aspects of this compound is its potential bioactivity. Preliminary in vitro studies have indicated that it exhibits moderate inhibitory activity against certain kinases, which are key players in various cellular signaling pathways. These findings have sparked interest in exploring its therapeutic potential in conditions such as cancer, inflammation, and neurodegenerative diseases. However, further research is required to fully understand its mechanism of action and to assess its safety profile.

From an analytical standpoint, the characterization of this compound has been achieved through a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses have confirmed the compound's molecular structure and purity. Additionally, computational chemistry methods have been employed to predict its physicochemical properties, including solubility, permeability, and stability under different conditions.

In terms of applications, this compound serves as a valuable tool for medicinal chemists engaged in lead optimization campaigns. Its unique structure provides a platform for further functionalization and modification to enhance its bioavailability and efficacy. Researchers are actively exploring strategies to improve its pharmacokinetic properties through structural modifications such as altering the substituents on the benzene ring or modifying the thiazolopyrimidine core.

Recent studies have also highlighted the importance of understanding the stereochemistry and conformational flexibility of this compound. Advanced computational models have been used to predict its three-dimensional structure and to identify key interactions with biological targets. These insights are crucial for designing more effective drug candidates with improved selectivity and reduced off-target effects.

Furthermore, this compound has been utilized as a building block in the construction of larger molecular frameworks. Its ability to participate in various chemical reactions makes it a versatile component in combinatorial chemistry libraries. This has facilitated high-throughput screening efforts aimed at identifying novel bioactive molecules with therapeutic potential.

In conclusion, N-{3,7-Dimethyl-5-Oxo-5H-1,3Thiazolo[3,2-A]Pyrimidin-6-Yl}-3,4-Diethoxybenzamide represents a promising lead compound in contemporary drug discovery research. Its unique structure, coupled with emerging insights into its bioactivity and pharmacokinetics, positions it as a valuable asset for advancing our understanding of complex biological systems and developing innovative therapeutic agents.